![molecular formula C20H24ClN3O4S B2699368 N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide CAS No. 1251680-40-6](/img/structure/B2699368.png)
N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H24ClN3O4S and its molecular weight is 437.94. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide is a compound of interest in various chemical synthesis processes and has been explored for its unique chemical properties and applications. The compound has been involved in studies focusing on intramolecular cyclization processes, leading to the formation of pyridin-2(1H)-ones. This process is facilitated by the action of a base on compounds containing a divalent sulfur atom, showcasing the chemical reactivity and potential utility in synthesizing heterocyclic compounds (Savchenko et al., 2020).
Antithrombotic Properties
Research has also delved into the antithrombotic properties of derivatives closely related to the compound, demonstrating potential medicinal applications. For instance, N-[3-[[[(1S)-4-(5-Amino-2-pyridinyl)-1-[[4-difluoromethylene)-1-piperidinyl]carbonyl]butyl]amino]sulfonyl][1,1′-biphenyl]-2-yl]acetamide hydrochloride has shown to be a potent thrombin inhibitor with significant antithrombotic effects in various animal models (Lorrain et al., 2003).
Vibrational Spectroscopic Analysis
The vibrational spectroscopic signatures and effects of rehybridization and hyperconjugation on similar molecules have been characterized to obtain insights into their structure and electronic properties. Such studies employ Raman and Fourier-transform infrared spectroscopy, alongside ab initio calculations, to explore the geometric equilibrium, inter and intra-molecular hydrogen bond, and vibrational wavenumbers, providing a detailed understanding of the compound's stereo-electronic interactions (Jenepha Mary et al., 2022).
Metabolic Stability Enhancement
Investigations into the structural modifications of related compounds have been conducted to improve their metabolic stability, demonstrating the compound's relevance in drug development. For example, modifications to the benzothiazole ring in phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors have been explored to reduce metabolic deacetylation, indicating the importance of chemical modifications for enhancing pharmaceutical properties (Stec et al., 2011).
Antimalarial and COVID-19 Applications
The compound and its derivatives have been theoretically investigated for antimalarial activities and as potential COVID-19 drugs. This research utilizes computational calculations and molecular docking studies to evaluate the inhibitory activity against relevant biological targets, showcasing the compound's potential in addressing global health challenges (Fahim & Ismael, 2021).
properties
IUPAC Name |
N-(2-chloro-4-methylphenyl)-2-[3-(4-methylpiperidin-1-yl)sulfonyl-2-oxopyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O4S/c1-14-7-10-24(11-8-14)29(27,28)18-4-3-9-23(20(18)26)13-19(25)22-17-6-5-15(2)12-16(17)21/h3-6,9,12,14H,7-8,10-11,13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVXITCIXCZHAPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NC3=C(C=C(C=C3)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.